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Compound of Interest

Compound Name: Mandelonitrile

Cat. No.: B1675950

The safe handling and disposal of mandelonitrile are critical for ensuring laboratory safety and
environmental protection. As a toxic chemical, mandelonitrile requires strict adherence to
established protocols to mitigate risks. This guide provides detailed procedures for its proper
disposal, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before handling mandelonitrile, it is imperative to be familiar with its hazards and to use
appropriate personal protective equipment (PPE). Mandelonitrile is toxic if swallowed, inhaled,
or absorbed through the skin and can cause severe eye irritation.[1]

Required Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

» Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are essential to prevent
skin contact.[3]

» Body Protection: Wear appropriate protective clothing to prevent skin exposure. A lab coat is
the minimum requirement.

» Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[3]
If ventilation is inadequate, a respiratory protection program that meets OSHA's 29 CFR
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1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed.

Step-by-Step Disposal of Unused Mandelonitrile

Disposal of mandelonitrile must be conducted in compliance with all federal, state, and local
regulations. It is classified as a hazardous waste and must be disposed of at an approved
waste disposal plant.[1][2][4][5]

o Consult Regulations: Always consult your institution's Environmental Health and Safety
(EHS) department and local regulations for specific disposal requirements.

e Containerization:

o Ensure the mandelonitrile waste is stored in a suitable, closed, and properly labeled
container.[3] The container should be kept tightly sealed in a cool, dry, and well-ventilated
area.[3][6]

o Store away from incompatible materials such as strong oxidizing agents, strong reducing
agents, strong acids, and strong bases. Mandelonitrile is also sensitive to moisture and
light.[4]

o Waste Collection:

o Arrange for collection by a licensed hazardous waste disposal contractor. Do not attempt
to dispose of mandelonitrile down the drain or with regular laboratory trash.[3]

o Provide the waste contractor with a copy of the Safety Data Sheet (SDS).

Procedure for Spills and Contaminated Materials

Accidental spills must be handled immediately and safely to prevent exposure and
environmental contamination.

o Evacuate and Ventilate: Evacuate non-essential personnel from the spill area. Ensure the
area is well-ventilated, and remove all sources of ignition.[3]

» Contain the Spill: Prevent the spill from spreading or entering drains or waterways.[3][6] For
larger spills, dike the area if possible.[4]
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e Absorb the Spill:

o Use a non-combustible absorbent material such as sand, earth, or vermiculite to absorb
the spilled liquid.[6]

o Do not use combustible materials like sawdust.
o Collect the Waste:

o Using spark-proof tools, carefully collect the absorbed material and any contaminated soil
or items into a suitable, labeled container for hazardous waste disposal.[3]

o Decontaminate the Area: Wash the spill area thoroughly with soap and water. Collect all
cleanup water for disposal as hazardous waste.[6]

o Dispose of Contaminated PPE: All contaminated clothing and PPE should be removed
immediately and disposed of as hazardous waste.[6] Wash hands and any exposed skin
thoroughly after handling.[2]

Mandelonitrile Properties

The following table summarizes key quantitative data for mandelonitrile.

Property Value

Molecular Formula CsH7NO

Molecular Weight 133.15 g/mol

Boiling Point 170 °C @ 760 mmHg (338 °F)
Melting Point -10 °C (14 °F)

Flash Point 97 °C (206.6 °F)[3]

Specific Gravity/Density 1.117 g/cm3

Mandelonitrile Disposal Workflow
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Mandelonitrile Disposal Workflow
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Caption: Workflow for the safe disposal of mandelonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Mandelonitrile: A Guide for
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[https://www.benchchem.com/product/b1675950#mandelonitrile-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1675950?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/CA/en/p/M0566
https://www.fishersci.com/store/msds?partNumber=AAH56658MD&productDescription=%28R%29-%28%2B%29-MANDELONITRIL+98+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/mandelonitrile.pdf
https://www.spectrumchemical.com/media/sds/M1446_AGHS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08698~~PDF~~MTR~~CGV4~~EN~~2025-09-14%2003:13:17~~Mandelonitrile~~
https://store.apolloscientific.co.uk/storage/msds/OR924106_msds.pdf
https://www.benchchem.com/product/b1675950#mandelonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1675950#mandelonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1675950#mandelonitrile-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675950?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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